N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-2,2-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-2,2-diphenylacetamide” is a complex organic compound. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . The compound also contains an amide group (CONH2) and a diphenyl group (two phenyl rings connected to the same atom).
Scientific Research Applications
Synthesis and Antiexudative Activity
- Research has delved into the synthesis and evaluation of pyrolin derivatives, including those related to N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-2,2-diphenylacetamide, demonstrating potential pharmacological benefits. For instance, the synthesis of new pyrolin derivatives has been accomplished, revealing anti-exudative properties in experimental models. Such studies highlight the compound's relevance in developing treatments with minimized toxicity and enhanced effectiveness (Chalenko et al., 2019).
Energetic Materials Development
- Investigations into compounds based on similar structures have shown applications in creating insensitive energetic materials. These studies involve synthesizing and characterizing derivatives for their thermal stabilities and detonation performance, demonstrating the compound's potential in material science (Yu et al., 2017).
Antimicrobial Activity
- The synthesis and biological evaluation of triazole-thiol and thiadiazole derivatives of the 1,2,4-triazole-3(5)-one class, including structures akin to the compound , have been explored for antimicrobial activities. These compounds display significant activity against a range of microbial strains, indicating the chemical's utility in developing new antimicrobial agents (Düğdü et al., 2014).
Anticonvulsant Properties
- Research into omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, which share a structural resemblance, has revealed anticonvulsant activities. These findings suggest the compound's potential in contributing to the development of new treatments for seizures (Aktürk et al., 2002).
Herbicide Metabolism
- The metabolism of related compounds like diphenamid in plants and fungi has been studied, indicating the metabolic pathways that such chemicals undergo in biological systems. This research provides insights into the environmental and agricultural implications of using such compounds as herbicides (Kesner & Ries, 1967).
properties
IUPAC Name |
N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O/c1-16(2)19(13-25-15-22-14-23-25)24-21(26)20(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,14-16,19-20H,13H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUCWCQHFGOLXMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN1C=NC=N1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-2,2-diphenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.